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Compound of Interest

Compound Name: 12-Hydroxyalbrassitriol

Cat. No.: B12372649 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
12-Hydroxyalbrassitriol is a drimane sesquiterpenoid natural product.[1] Sesquiterpenoids

are a class of C15 terpenoids known for their structural diversity and wide range of biological

activities. This guide provides a comprehensive overview of the available technical information

for 12-Hydroxyalbrassitriol, with a focus on its chemical properties, isolation, and reported

biological activities.

Chemical and Physical Properties
A summary of the known chemical and physical properties of 12-Hydroxyalbrassitriol is
presented in Table 1. This information is based on data from commercially available datasheets

and the primary scientific literature.
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Property Value Source

CAS Number 2193060-23-8 Primary Literature

Molecular Formula C₁₅H₂₆O₄ Primary Literature

Molecular Weight 270.4 g/mol Calculated

Class Drimane Sesquiterpenoid Primary Literature

Appearance Powder Commercial Datasheet

Purity >98% Commercial Datasheet

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

Commercial Datasheet

Storage Desiccate at -20°C Commercial Datasheet

Isolation and Synthesis
Natural Source and Isolation
12-Hydroxyalbrassitriol was first isolated from the cultures of a Penicillium species

associated with tin mine tailings.[1] The isolation of natural products from fungal cultures is a

well-established process. While the specific details of the protocol used for 12-
Hydroxyalbrassitriol are contained within the primary publication, a general workflow for such

an isolation is depicted below. This process typically involves fermentation of the fungus,

extraction of the culture broth and mycelia, followed by a series of chromatographic

separations to purify the target compound.
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A generalized workflow for the isolation of natural products from fungal cultures.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b12372649?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Synthesis
Currently, there is no published information available regarding the chemical synthesis of 12-
Hydroxyalbrassitriol. The synthesis of complex natural products like drimane

sesquiterpenoids often involves multi-step reaction sequences and stereochemical control,

representing a significant challenge in synthetic organic chemistry.

Structure Elucidation
The structure of 12-Hydroxyalbrassitriol was determined through extensive spectroscopic

analyses.[1] While the detailed spectroscopic data (¹H NMR, ¹³C NMR, HMBC, HSQC, etc.) is

contained within the primary research article, the techniques employed are standard in natural

product chemistry for elucidating the connectivity and stereochemistry of new compounds.

Biological Activity
Cytotoxicity
12-Hydroxyalbrassitriol, along with other isolated drimane sesquiterpenoids, was evaluated

for its cytotoxic activity against five human cancer cell lines.[1] The specific cell lines and the

quantitative results (e.g., IC₅₀ values) are available in the cited publication.

A typical experimental workflow for assessing the cytotoxicity of a compound using an MTT or

similar colorimetric assay is outlined below. This type of assay measures the metabolic activity

of cells, which is proportional to the number of viable cells.
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A standard workflow for determining the cytotoxicity of a compound using an MTT assay.
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Potential Signaling Pathways
The primary literature does not specify the signaling pathways through which 12-
Hydroxyalbrassitriol may exert its cytotoxic effects. However, other drimane sesquiterpenoids

have been reported to induce apoptosis and cell cycle arrest in cancer cells through various

mechanisms. Further research would be required to elucidate the specific molecular targets

and signaling pathways modulated by 12-Hydroxyalbrassitriol.

Experimental Protocols
Detailed experimental protocols for the isolation, characterization, and bioactivity testing of 12-
Hydroxyalbrassitriol are proprietary to the following publication and are not publicly available

in the search results:

Ding, J. H., Ding, Z. G., Chunyu, W. X., Zhao, J. Y., Wang, H. B., Liu, S. W., & Wang, F.

(2017). Three new drimane sesquiterpenoids from cultures of the fungus Penicillium sp.

Journal of Asian Natural Products Research, 19(8), 780–785.

Researchers interested in these specific protocols should refer to the full text of this article.

Conclusion
12-Hydroxyalbrassitriol is a drimane sesquiterpenoid with reported cytotoxic activity. While

basic chemical and physical data are available, detailed experimental procedures and

quantitative biological data are confined to the primary scientific literature. The information and

generalized workflows provided in this guide serve as a foundational resource for researchers

and drug development professionals interested in this compound and the broader class of

drimane sesquiterpenoids. Further investigation is warranted to fully characterize its biological

activity and potential as a therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [In-Depth Technical Guide: 12-Hydroxyalbrassitriol (CAS
2193060-23-8)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12372649#12-hydroxyalbrassitriol-cas-number-
2193060-23-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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